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Compound Name: sec-Butyl Crotonate

Cat. No.: B082481

For Researchers, Scientists, and Drug Development Professionals

Introduction

sec-Butyl crotonate, a clear, colorless liquid with a fruity odor, is an organic ester with
significant applications in the fragrance, flavor, and chemical synthesis industries. This
technical guide provides an in-depth overview of its chemical and physical properties, a
detailed experimental protocol for its synthesis, and essential safety and handling information.
The primary CAS number for sec-Butyl crotonate is 10371-45-6.[1][2] Another CAS number,
44917-51-3, is also associated with this compound.[3][4]

Chemical and Physical Properties

The following tables summarize the key quantitative data for sec-butyl crotonate, providing a
comprehensive overview of its physical and chemical characteristics.

Table 1: General Properties
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Property Value Reference
CAS Number 10371-45-6 [1]12]
Alternate CAS Number 44917-51-3 [3114]
Molecular Formula CsH1402 [1112][3]
Molecular Weight 142.20 g/mol [1][2]
Appearance Colorless liquid TCI
Table 2: Physical Properties
Property Value Unit Reference
Density 0.89 g/cm3 [2]
Boiling Point 166 °C [2]
Flash Point 57.4 °C [3]
Vapor Pressure 1.788 mmHg at 25°C [3]
Refractive Index 1.4261 at 25°C [5]
XLogP3 2.5 [3]

Table 3: Safety Information

Precautionary

Hazard Statement GHS Classification Reference
Statements
P210, P233, P240,
P241, P242, P243,
H226: Flammable Flammable liquids, P280, (1176}
liquid and vapor Category 3 P303+P361+P353,
P370+P378,
P403+P235, P501
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Experimental Protocol: Synthesis of sec-Butyl
Crotonate via Fischer Esterification

This section details the methodology for the synthesis of sec-butyl crotonate from crotonic
acid and sec-butyl alcohol, a classic example of Fischer esterification.[5]

Materials:

Crotonic acid (3 moles, 258 g)

e sec-Butyl alcohol (5 moles, 370 g)

¢ Concentrated sulfuric acid (6-7 mL)

e Benzene (300 mL)

e 10% Sodium carbonate solution

e Saturated sodium chloride solution

¢ Anhydrous magnesium sulfate

Boiling chips

Equipment:

e 2-L round-bottomed flask

o Water separator (Dean-Stark apparatus)

o Reflux condenser

e Heating mantle

e Separatory funnel

o Distillation apparatus
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Procedure:

e To a 2-L round-bottomed flask, add 258 g (3 moles) of crotonic acid, 370 g (5 moles) of sec-
butyl alcohol in which 6—7 mL of concentrated sulfuric acid has been dissolved, and 300 mL
of benzene.[5]

» Add a few boiling chips to the flask.
« Fit the flask with a water separator and a reflux condenser.

o Heat the mixture to reflux and continue for approximately 12 hours, or until water is no longer
collected in the separator.[5] Around 65 mL of water should be collected.[5]

» Allow the reaction mixture to cool to room temperature.
« Dilute the cooled mixture with 200 mL of ether.

» Transfer the mixture to a separatory funnel and wash with a 10% sodium carbonate solution
until the aqueous layer is neutral to litmus paper.

e Wash the organic layer with a saturated sodium chloride solution.
» Dry the organic layer over anhydrous magnesium sulfate.
« Distill off the solvent.

o Fractionally distill the remaining ester under reduced pressure. The product, sec-butyl
crotonate, will distill at 74—75°C/30 mm Hg or 83—84°C/45 mm Hg.[5] The expected yield is
between 360-390 g.[5]

Synthesis Workflow

The following diagram illustrates the experimental workflow for the synthesis of sec-butyl
crotonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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